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Compound of Interest

Compound Name: Molindone-d8

Cat. No.: B564648

Essential Safety and Handling Guide for
Molindone-d8

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Molindone-d8. The following procedures and
recommendations are designed to ensure the safe handling, storage, and disposal of this
compound, minimizing exposure risk and ensuring laboratory safety.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Molindone-d8 is presented below.
This information is critical for understanding its behavior and potential hazards.
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Property Value Source

Chemical Name Molindone-d8 LGC Standards[1]
CAS Number 1189805-13-7 LGC Standards[1]
Molecular Formula C16H16DsN202 LGC Standards[1]
Molecular Weight 284.42 g/mol LGC Standards[1]

Solid, Crystal - Powder (based ]
Appearance ) TCI Chemicals[2]
on Molindone HCI)

Purity >95% (HPLC) LGC Standards[1]

-20°C for 3 years (Powder);
Storage Temperature ) TargetMol[3]
-80°C for 1 year (in solvent)

Hazard Identification and Personal Protective
Equipment (PPE)

Molindone, the active pharmaceutical ingredient, is toxic if swallowed[2][4]. While specific
toxicity data for Molindone-d8 is not available, it should be handled with the same precautions
as the parent compound. The primary routes of exposure are inhalation, ingestion, and skin
contact[5].

The following table outlines the recommended personal protective equipment (PPE) for
handling Molindone-d8, based on guidelines for hazardous drugs.
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PPE Component

Specification

Rationale

Two pairs of chemotherapy-

rated, powder-free gloves

Prevents skin contact and

absorption. Double-gloving

Gloves - -
(e.g., nitrile) tested to ASTM provides an extra layer of
D6978 standard.[6][7] protection.
Disposable, impermeable
gown with a solid front, long Protects the body from spills
Gown

sleeves, and tight-fitting cuffs.

[6](8]

and contamination.

Eye Protection

Safety goggles or a face
shield.[8]

Protects eyes from splashes

and airborne particles.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) should be
used when handling the
powder outside of a

containment system.[8]

Prevents inhalation of the

powdered compound.

Additional PPE

Hair covers, beard covers (if

applicable), and shoe covers.

[7]

Minimizes the risk of
contaminating personal

clothing and workspaces.

Operational Plan for Safe Handling

A systematic approach to handling Molindone-d8 is essential to minimize exposure. The

following workflow outlines the key steps from receiving the compound to its final disposal.
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Figure 1: Operational Workflow for Handling Molindone-d8.
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Experimental Protocol: Step-by-Step Handling Procedure
e Preparation:
o Don all required PPE as specified in the table above.
o Prepare a designated containment area, such as a chemical fume hood or a glove box.

o Assemble all necessary equipment, including spatulas, weighing paper, vials, and
solvents.

e Handling:

o Receiving and Unpacking: When unpacking the shipment, wear chemotherapy gloves[7].
Inspect the container for any damage or leaks.

o Weighing and Aliquoting: Conduct all manipulations of the solid compound within the
containment area to prevent the generation of airborne dust. Use appropriate tools to
handle the powder.

o Dissolving and Diluting: When preparing solutions, add the solvent to the solid slowly to
avoid splashing.

e Cleanup and Disposal:

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with Molindone-d8 using an appropriate cleaning agent.

o Waste Disposal: Dispose of all contaminated materials, including gloves, gowns, and
weighing paper, in a designated hazardous waste container. Follow all local, state, and
federal regulations for chemical waste disposal.

o Doffing PPE: Remove PPE in a manner that avoids cross-contamination, typically by
removing gloves last and washing hands thoroughly afterward.

Emergency Procedures: Spill Response
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In the event of a spill, a clear and immediate response is critical to mitigate exposure and
contamination.

Assess Spill Size
and Location

(Clean with Absorbent MateriaD

(Alert Safety Officer) (Decontaminate Area)
I
|
|

( ] (Dispose of Contaminated Waste)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Molindone-d8 | TRC-M487502-10MG | LGC Standards [lgcstandards.com]

. tcichemicals.com [tcichemicals.com]

. Molindone | Dopamine Receptor | TargetMol [targetmol.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. Personal Protective Equipment for Use in Handling Hazardous Drugs [stacks.cdc.gov]
. osha.gov [osha.gov]

. publications.ashp.org [publications.ashp.org]

°
(0] ~ (o)) ()] EEN w N =

. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Molindone-
d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564648#personal-protective-equipment-for-handling-
molindone-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

